Cas no 86707-88-2 (2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans-)
86707-88-2 structure
Product Name:2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans-
CAS No:86707-88-2
MF:C8H10O4
MW:170.162602901459
CID:660853
PubChem ID:71413762
Update Time:2025-04-19
2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans-
- DTXSID80833272
- (2S,6S)-6-Methyl-5-oxo-5,6-dihydro-2H-pyran-2-yl acetate
- 86707-88-2
-
- Inchi: 1S/C8H10O4/c1-5-7(10)3-4-8(11-5)12-6(2)9/h3-5,8H,1-2H3/t5-,8-/m0/s1
- InChI Key: GMRFAZZMYGJAQO-XNCJUZBTSA-N
- SMILES: O1[C@H](C=CC([C@@H]1C)=O)OC(C)=O
Computed Properties
- Exact Mass: 170.05790880g/mol
- Monoisotopic Mass: 170.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 52.6Ų
2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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